Cas no 1351661-75-0 (2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 1351661-75-0
• MF: C₁₇H₁₆FN₃OS₂
• MW: 361.456844329834
• CID: 6594414
• PubChem ID: 71790318
• Update Time: 2025-07-21

2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide
• 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(3-methylsulfanylphenyl)acetamide
• F6225-0701
• 2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-[3-(methylsulfanyl)phenyl]acetamide
• AKOS024540192
• 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(methylthio)phenyl)acetamide
• 1351661-75-0
• VU0537862-1

• Inchi： 1S/C17H16FN3OS2/c1-21(17-20-16-13(18)7-4-8-14(16)24-17)10-15(22)19-11-5-3-6-12(9-11)23-2/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key： LAIPPWBXOKRVDC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)CN(C1=NC2=C(F)C=CC=C2S1)C

Computed Properties

• Exact Mass: 361.07188265g/mol
• Monoisotopic Mass: 361.07188265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide

Comprehensive Overview of 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide (CAS No. 1351661-75-0)

2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide (CAS No. 1351661-75-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole derivative family, which is known for its diverse biological activities. Researchers are particularly interested in its fluoro-substituted benzothiazole core and methylsulfanyl phenylacetamide moiety, which contribute to its distinct chemical properties.

In recent years, the demand for fluorinated benzothiazole derivatives has surged, driven by their relevance in drug discovery and material science. The presence of a fluoro group at the 4-position of the benzothiazole ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further study. Additionally, the methylsulfanyl substituent on the phenylacetamide fragment introduces potential for interactions with biological targets, such as enzymes or receptors, which is a hot topic in medicinal chemistry.

The synthesis of 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide involves multi-step organic reactions, including condensation and amidation processes. Its molecular formula, C₁₇H₁₆FN₃OS₂, reflects its complexity and the careful design required to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research applications.

One of the most searched questions in the field is: "What are the applications of fluorinated benzothiazoles in drug development?" This compound's potential lies in its ability to serve as a scaffold for designing novel therapeutics, particularly in areas like anti-inflammatory and anticancer agents. Its benzothiazole core is often associated with inhibitory effects on specific pathways, such as kinase signaling, which is a focal point in precision medicine.

Another trending topic is the role of sulfur-containing compounds in enhancing drug efficacy. The methylsulfanyl group in 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide may contribute to improved binding affinity and selectivity, aligning with the growing interest in targeted therapy. Researchers are also exploring its potential in neuroprotective applications, given the structural similarities to other bioactive benzothiazoles.

From an industrial perspective, the compound's stability under various conditions makes it a valuable intermediate in the synthesis of more complex molecules. Its CAS No. 1351661-75-0 is frequently referenced in patent literature, highlighting its commercial relevance. As the pharmaceutical industry shifts toward green chemistry, optimizing the synthesis of such compounds with minimal environmental impact remains a key challenge.

In summary, 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(methylsulfanyl)phenylacetamide represents a fascinating area of research with broad implications. Its structural features align with current trends in drug design and molecular optimization, making it a subject of ongoing investigation. For scientists and industry professionals, understanding its properties and applications is essential for advancing innovations in life sciences and material engineering.